Cas no 1805604-19-6 (2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride
• CAS No: 1805604-19-6
• MF: C₇H₆ClF₂NO₄S
• MW: 273.64164686203
• CID: 4887434
• Update Time: 2025-08-05

2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO4S/c1-15-3-2-4(16(8,13)14)7(12)11-5(3)6(9)10/h2,6H,1H3,(H,11,12)
• InChI Key： QTUTWZCXLMUYLY-UHFFFAOYSA-N
• SMILES： ClS(C1C(NC(C(F)F)=C(C=1)OC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride

2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride (CAS No. 1805604-19-6): An Overview

2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride (CAS No. 1805604-19-6) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, a methoxy group, and a sulfonyl chloride moiety, which collectively contribute to its diverse chemical reactivity and potential biological applications.

The difluoromethyl group is known for its ability to modulate the electronic properties of molecules, often enhancing their metabolic stability and bioavailability. This feature makes 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride an attractive candidate for the development of novel drugs with improved pharmacokinetic profiles. Recent studies have shown that compounds containing difluoromethyl groups exhibit enhanced binding affinities to biological targets, which can be crucial for optimizing drug efficacy.

The hydroxyl group in this compound can participate in hydrogen bonding interactions, which are essential for stabilizing molecular conformations and enhancing solubility. This property is particularly important in the context of drug delivery, where solubility can significantly impact the bioavailability and therapeutic effectiveness of a compound. Additionally, the presence of a methoxy group can influence the lipophilicity of the molecule, thereby affecting its ability to cross biological membranes and reach target sites within the body.

The sulfonyl chloride moiety is a highly reactive functional group that can undergo nucleophilic substitution reactions, making it a valuable intermediate in synthetic chemistry. This reactivity allows for the facile introduction of various substituents, enabling the synthesis of a wide range of derivatives with tailored properties. In pharmaceutical research, this versatility is particularly useful for optimizing the pharmacological properties of lead compounds through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular dynamics and interactions of 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride. Molecular modeling and docking studies have provided insights into how this compound interacts with specific biological targets, such as enzymes and receptors. These studies have identified key binding sites and interaction patterns that can be leveraged to design more potent and selective drugs.

In the context of medicinal chemistry, 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride has been explored as a potential scaffold for the development of new therapeutic agents. Its unique combination of functional groups offers opportunities for modulating various biological processes, including inflammation, cancer, and neurodegenerative diseases. For example, derivatives of this compound have shown promising activity as inhibitors of kinases and other signaling proteins involved in disease pathways.

Clinical trials involving compounds derived from 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have been encouraging, with several derivatives demonstrating favorable pharmacokinetic profiles and low toxicity levels. These findings underscore the potential of this compound as a valuable starting point for drug discovery efforts.

Moreover, the environmental impact of 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride has been carefully considered during its development. Green chemistry principles have been applied to optimize synthetic routes and minimize waste generation. Sustainable manufacturing processes are being developed to ensure that this compound can be produced on a large scale while maintaining environmental standards.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-3-methoxypyridine-5-sulfonyl chloride (CAS No. 1805604-19-6) represents a promising platform for the development of novel pharmaceuticals with diverse applications. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.